Cas no 1491215-13-4 (3-Methyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Methyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid
• CAS No: 1491215-13-4
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 5712824
• PubChem ID: 65134440
• Update Time: 2025-05-20

3-Methyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CS-0288372
• EN300-1122285
• 1-(Isopropylthio)-3-methylcyclobutane-1-carboxylic acid
• 1491215-13-4
• 3-methyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylicacid
• AKOS014467694
• 3-methyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 3-methyl-1-[(1-methylethyl)thio]-
• 3-Methyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C9H16O2S/c1-6(2)12-9(8(10)11)4-7(3)5-9/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： ZPJKJTTZBRUEJL-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1(C(=O)O)CC(C)C1

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 300.6±25.0 °C(Predicted)
• pka: 3.86±0.40(Predicted)

Additional information on 3-Methyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid

3-Methyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic Acid: A Comprehensive Overview

3-Methyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid, also known by its CAS number 1491215-13-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a cyclobutane ring with a methyl group, a propan-2-ylsulfanyl substituent, and a carboxylic acid functional group. The combination of these features makes it a versatile compound with potential applications in drug discovery and material science.

The cyclobutane ring in this compound is a four-membered hydrocarbon ring, which introduces strain into the molecule due to its non-planar geometry. This strain can influence the compound's reactivity and stability, making it an interesting subject for studying ring-opening reactions. The presence of the methyl group adds to the molecule's complexity, potentially influencing its solubility and bioavailability. The propan-2-ylsulfanyl group, on the other hand, introduces sulfur into the structure, which can play a role in modulating the compound's electronic properties and interactions with other molecules.

The carboxylic acid functional group is another key feature of this compound. Carboxylic acids are known for their ability to form salts and esters, which can be useful in various chemical transformations. In the context of pharmacology, this functional group can also influence the compound's ability to act as an acid or base in biological systems. Recent studies have explored the role of carboxylic acids in drug design, particularly in modulating the acidity of active pharmaceutical ingredients to improve their efficacy and reduce side effects.

Recent research has focused on the synthesis and characterization of this compound. One study published in 2023 highlighted the use of transition metal-catalyzed cycloaddition reactions to construct the cyclobutane ring. The authors demonstrated that these reactions could be optimized to achieve high yields and selectivity, making them suitable for large-scale production. Another study investigated the thermal stability of this compound under various conditions, revealing that it exhibits good stability up to 200°C, which is advantageous for its potential use in high-temperature applications.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its unique structure has been proposed as a lead candidate for targeting specific protein kinases involved in cancer progression. Preclinical studies have demonstrated that it exhibits moderate inhibitory activity against these kinases, suggesting further optimization could yield more potent drug candidates. Additionally, its sulfur-containing groups have been explored for their potential use in sulfur-based materials science, such as in the development of novel polymers or catalysts.

The synthesis of 3-methyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid involves multiple steps, including alkylation, cyclization, and functional group transformations. Researchers have employed various strategies to streamline this process, such as using microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These advancements have made it possible to produce this compound on a laboratory scale efficiently.

In conclusion, 3-methyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid is a multifaceted compound with intriguing structural features and diverse potential applications. Its unique combination of functional groups makes it an attractive target for further research across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.